Cas no 2137077-57-5 (Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro-)

Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro-, is a specialized organic compound featuring a brominated cyclobutyl group and a chloro-substituted butanamide backbone. Its unique structural configuration, including the trans-3-bromocyclobutylmethyl moiety, offers distinct reactivity for applications in medicinal chemistry and synthetic organic research. The presence of both bromine and chlorine substituents enhances its utility as a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further functionalization. The compound's well-defined stereochemistry and electrophilic sites make it valuable for constructing complex molecular frameworks. Suitable for controlled synthetic pathways, it is typically handled under inert conditions to preserve its stability. This compound is primarily used in research settings for developing pharmacologically active molecules or advanced materials.

Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro- structure

2137077-57-5 structure

Product Name:Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro-

CAS No:2137077-57-5

MF:C₉H₁₅BrClNO

MW:268.578500986099

CID:5256534

Update Time:2025-11-01

Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro- Chemical and Physical Properties

Names and Identifiers

- Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro-
- Inchi： 1S/C9H15BrClNO/c10-8-4-7(5-8)6-12-9(13)2-1-3-11/h7-8H,1-6H2,(H,12,13)/t7-,8-
- InChI Key： YMIYASCLLRVVQP-ZKCHVHJHSA-N
- SMILES： C(NC[C@@H]1C[C@@H](Br)C1)(=O)CCCCl

Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-376998-0.05g	4-chloro-N-{[(1r,3r)-3-bromocyclobutyl]methyl}butanamide	2137077-57-5	0.05g	$2254.0	2023-03-02
Enamine	EN300-376998-0.1g	4-chloro-N-{[(1r,3r)-3-bromocyclobutyl]methyl}butanamide	2137077-57-5	0.1g	$2361.0	2023-03-02
Enamine	EN300-376998-0.25g	4-chloro-N-{[(1r,3r)-3-bromocyclobutyl]methyl}butanamide	2137077-57-5	0.25g	$2468.0	2023-03-02
Enamine	EN300-376998-0.5g	4-chloro-N-{[(1r,3r)-3-bromocyclobutyl]methyl}butanamide	2137077-57-5	0.5g	$2576.0	2023-03-02
Enamine	EN300-376998-1.0g	4-chloro-N-{[(1r,3r)-3-bromocyclobutyl]methyl}butanamide	2137077-57-5	1g	$0.0	2023-06-07
Enamine	EN300-376998-2.5g	4-chloro-N-{[(1r,3r)-3-bromocyclobutyl]methyl}butanamide	2137077-57-5	2.5g	$5258.0	2023-03-02
Enamine	EN300-376998-5.0g	4-chloro-N-{[(1r,3r)-3-bromocyclobutyl]methyl}butanamide	2137077-57-5	5.0g	$7780.0	2023-03-02
Enamine	EN300-376998-10.0g	4-chloro-N-{[(1r,3r)-3-bromocyclobutyl]methyl}butanamide	2137077-57-5	10.0g	$11537.0	2023-03-02

Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro- Related Literature

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Additional information on Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro-

Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro- (CAS No 2137077-57-5) - A Comprehensive Overview

The compound Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro-, with the CAS registry number 2137077-57-5, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries.

Recent studies have highlighted the importance of cyclobutane derivatives in drug design and material synthesis. The trans configuration of the cyclobutane ring in this compound introduces specific steric and electronic properties that are advantageous for certain applications.

The synthesis of Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro-, involves a multi-step process that includes ring-closing metathesis and subsequent functionalization. This method ensures high yield and purity, making it suitable for large-scale production.

In terms of applications, this compound has shown promise in the development of advanced materials, particularly in the field of polymer science. Its ability to form stable copolymers with other monomers has been extensively studied in recent research papers published in leading journals such as Macromolecules and Chemistry of Materials.

Furthermore, the compound's role as a precursor in the synthesis of bioactive molecules has been explored. Researchers have demonstrated its potential in drug delivery systems, where its unique properties enhance the efficacy and bioavailability of therapeutic agents.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations reveal that the trans configuration significantly influences its reactivity and stability, which are critical factors for its practical applications.

In conclusion, Butanamide, N-[(trans-3-bromocyclobutyl)methyl]-4-chloro-, with CAS No 2137077-57-5, stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its continued exploration will undoubtedly lead to further innovations in both academic research and industrial practices.